Cas no 1261236-00-3 (3-(4-Cyano-pyridin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-(4-Cyano-pyridin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1261236-00-3
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 2162167
• Update Time: 2025-10-30

3-(4-Cyano-pyridin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(4-Cyano-pyridin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-((4-cyanopyridin-2-yl)amino)pyrrolidine-1-carboxylate
• (S)-tert-Butyl 3-((4-cyanopyridin-2-yl)amino)pyrrolidine-1-carboxylate
• (R)-tert-Butyl 3-((4-cyanopyridin-2-yl)amino)pyrrolidine-1-carboxylate
• SBB075378
• 3-(4-Cyanopyridin-2-ylamino)pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-[(4-cyano-2-pyridyl)amino]pyrrolidinecarboxylate

• Inchi： 1S/C15H20N4O2/c1-15(2,3)21-14(20)19-7-5-12(10-19)18-13-8-11(9-16)4-6-17-13/h4,6,8,12H,5,7,10H2,1-3H3,(H,17,18)
• InChI Key： BINARTBENDFFCN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)NC1C=C(C#N)C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 423
• Topological Polar Surface Area: 78.2

Additional information on 3-(4-Cyano-pyridin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to 3-(4-Cyano-pyridin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1261236-00-3)

3-(4-Cyano-pyridin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester, identified by its CAS number 1261236-00-3, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a pyridine ring substituted with a cyano group and an amino group, as well as a pyrrolidine moiety esterified with a tert-butyl group, make it a versatile intermediate for synthesizing more complex pharmacophores.

The pyridine core is a common scaffold in many biologically active molecules, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The cyano group appended to the pyridine ring introduces a polar character, enhancing the compound's solubility in polar solvents and potentially influencing its binding affinity to biological targets. On the other hand, the amino group provides a site for further functionalization, allowing chemists to attach various substituents that can modulate the compound's pharmacological properties.

The pyrrolidine ring is another important structural component, contributing to the overall three-dimensional shape of the molecule. Pyrrolidine derivatives are frequently found in pharmaceuticals due to their ability to mimic natural amino acid structures, which can be crucial for binding to specific biological receptors. The esterification of the pyrrolidine carboxylic acid with a tert-butyl group not only protects the carboxylic acid moiety from unwanted reactions but also introduces a bulky substituent that can affect the compound's pharmacokinetic properties, such as solubility and metabolic stability.

In recent years, there has been growing interest in developing novel compounds based on heterocyclic scaffolds for therapeutic applications. The compound 3-(4-Cyano-pyridin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has been explored in several research studies for its potential role in drug development. One notable area of interest is its application in the synthesis of kinase inhibitors, which are crucial for treating various types of cancer and inflammatory diseases. The combination of the pyridine and pyrrolidine moieties provides a suitable framework for designing molecules that can selectively inhibit specific kinases by targeting their active sites.

Moreover, the cyano-pyridin-2-ylamino part of the molecule suggests its utility in constructing more complex derivatives through further chemical modifications. For instance, nucleophilic substitution reactions can be employed to introduce additional functional groups at the amino or cyano positions, leading to novel compounds with tailored pharmacological properties. These modifications can be guided by computational modeling and structure-based drug design approaches, which have become increasingly sophisticated in recent years.

Recent advancements in synthetic chemistry have also enabled the efficient preparation of complex heterocyclic derivatives like 3-(4-Cyano-pyridin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester. Techniques such as transition metal-catalyzed cross-coupling reactions, flow chemistry, and automated synthesis platforms have significantly improved the scalability and efficiency of producing these compounds. This has facilitated more extensive exploration of their biological activities and potential therapeutic applications.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors that target protein-protein interactions (PPIs), which play a critical role in many disease pathways. The structural features of 3-(4-Cyano-pyridin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester make it a promising candidate for designing PPI inhibitors. By carefully modulating the substituents on the pyridine and pyrrolidine rings, researchers can optimize the compound's ability to bind to specific protein targets and disrupt disease-causing pathways.

In addition to its potential applications in oncology and inflammation research, this compound has also been investigated for its antimicrobial properties. The presence of multiple polar functional groups suggests that it may interact with bacterial cell membranes or enzymes, disrupting essential cellular processes. Further studies are needed to fully elucidate its antimicrobial spectrum and mechanisms of action.

The synthesis and characterization of 3-(4-Cyano-pyridin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester have also contributed to our understanding of heterocyclic chemistry principles. Researchers have utilized various spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), to confirm the structure of this compound and study its reactivity under different conditions. These studies have provided valuable insights into how different functional groups influence the electronic properties and reactivity of heterocyclic systems.

Looking ahead, continued research into compounds like 3-(4-Cyano-pyridin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester is expected to yield new insights into their biological activities and therapeutic potential. Advances in drug discovery technologies, such as high-throughput screening (HTS) and fragment-based drug design (FBDD), will likely accelerate the identification of novel derivatives with improved pharmacological profiles. Additionally, computational methods for predicting molecular properties will play an increasingly important role in guiding synthetic efforts and optimizing lead compounds for clinical development.

In conclusion, 3-(4-Cyano-pyridin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1261236-00-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications in drug development make it an attractive subject for future studies aimed at discovering new therapeutic agents for various diseases.